Cas no 921558-87-4 (2,3-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2,3-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 921558-87-4
• MF: C₁₈H₁₅Cl₂N₃O₄S₂
• MW: 472.365399599075
• CID: 6103672
• PubChem ID: 41159411
• Update Time: 2023-11-29

2,3-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2,3-dichloro-N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-
• 2,3-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• AKOS024629406
• F2217-0144
• 2,3-dichloro-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• 921558-87-4
• 2,3-dichloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide

• Inchi： 1S/C18H15Cl2N3O4S2/c1-2-28(24,25)17-11-10-15(21-22-17)12-6-8-13(9-7-12)23-29(26,27)16-5-3-4-14(19)18(16)20/h3-11,23H,2H2,1H3
• InChI Key： YJMLELIDYZOEGZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 470.9881037g/mol
• Monoisotopic Mass: 470.9881037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 729.6±70.0 °C(Predicted)
• pka: 5.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines